2-(N-(2,6-dimethyl-4-pyridyl)-N-methylamino)ethanol
Cat. No. B8466383
M. Wt: 180.25 g/mol
InChI Key: FLGDKVUCJOOLBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:10][NH:11][CH2:12][CH2:13][OH:14].[Cl:1][c:2]1[cH:3][c:4]([CH3:9])[n:5][c:6]([CH3:8])[cH:7]1.[ClH:15].[OH2:16]>>[c:2]1([N:11]([CH3:10])[CH2:12][CH2:13][OH:14])[cH:3][c:4]([CH3:9])[n:5][c:6]([CH3:8])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CNCCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(Cl)cc(C)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cc(N(C)CCO)cc(C)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
